Cas no 2703772-40-9 (1-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2703772-40-9
• MF: C₁₄H₁₁N₃O₅
• MW: 301.254243135452
• CID: 5628361
• PubChem ID: 165942706
• Update Time: 2025-07-09

1-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28334315
• 2703772-40-9
• 1-{2,4-dioxo-3-azabicyclo[3.1.1]heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
• 1-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C14H11N3O5/c18-10-7-4-14(5-7,12(21)16-10)17-9-2-1-6(11(19)20)3-8(9)15-13(17)22/h1-3,7H,4-5H2,(H,15,22)(H,19,20)(H,16,18,21)
• InChI Key： OXQPAWJOPFWMFW-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C(N1)=O)C2)N1C(NC2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 301.06987046g/mol
• Monoisotopic Mass: 301.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 116Ų

Additional information on 1-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

1-{2,4-Dioxo-3-Azabicyclo[3.1.1]Heptan-1-Yl}-2-Oxo-2,3-Dihydro-1H-1,3-Benzodiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 1-{2,4-dioxo-3-azabicyclo[3.1.1]heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid (CAS No: 2703772409) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of bicyclic compounds and features a unique combination of functional groups, including a benzodiazole moiety and a bicyclo[3.1.1]heptane ring system. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazole moiety within its structure has been shown to exhibit strong binding affinity to specific receptors, making it a valuable tool in the design of selective ligands for therapeutic interventions. Additionally, the bicyclo[3.1.1]heptane ring system contributes to the molecule's stability and bioavailability, which are critical factors in drug development.

One of the most intriguing aspects of this compound is its ability to act as a redox-active material in organic electronics. Researchers have explored its potential as an active layer material in organic photovoltaic devices (OPVs) due to its excellent charge transport properties and high absorption coefficient in the visible spectrum. The carboxylic acid group at the 5-position of the benzodiazole ring plays a crucial role in enhancing the molecule's solubility and facilitating intermolecular interactions, which are essential for efficient charge carrier mobility.

Moreover, this compound has demonstrated remarkable antimicrobial activity against a wide range of bacterial and fungal pathogens. The combination of its aromatic heterocyclic structure and the rigid bicyclic framework creates a unique chemical environment that disrupts microbial cell membranes and inhibits enzymatic activity. This property makes it a strong candidate for developing novel antimicrobial agents that can address the growing issue of antibiotic resistance.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, revealing its potential as an inhibitor of kinase enzymes involved in cancer progression. The azabicyclo[3.1.1]heptane moiety has been identified as a key structural element responsible for its enzymatic activity modulation capabilities. These findings underscore its potential role in oncology drug discovery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cyclization reactions and functional group transformations. The synthesis begins with the preparation of intermediate bicyclic compounds, followed by coupling reactions to introduce the benzodiazole moiety and carboxylic acid group at specific positions on the molecule. The reaction conditions are carefully optimized to ensure high yields and purity levels.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, recent innovations in green chemistry techniques have provided promising solutions for overcoming these limitations. For instance, the use of microwave-assisted synthesis and catalytic systems has significantly improved reaction efficiency while reducing environmental impact.

From an analytical standpoint, this compound is characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its molecular structure and purity levels. These analytical methods are essential for ensuring consistency across different batches during preclinical testing phases.

In conclusion, 1-{2,4-dioxo-3-azabicyclo[3.1.1]heptan-1-yl}-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable asset in both academic research and industrial development efforts.